2-(Methylthio)-5-(trifluoromethyl)benzaldehyde
Description
2-(Methylthio)-5-(trifluoromethyl)benzaldehyde is a substituted benzaldehyde featuring a methylthio (-SMe) group at the 2-position and a trifluoromethyl (-CF₃) group at the 5-position of the aromatic ring. This compound combines the electron-withdrawing nature of -CF₃ with the moderately electron-donating and polarizable methylthio group, making it a versatile intermediate in organic synthesis, particularly for pharmaceuticals, agrochemicals, and fluorinated materials.
Properties
Molecular Formula |
C9H7F3OS |
|---|---|
Molecular Weight |
220.21 g/mol |
IUPAC Name |
2-methylsulfanyl-5-(trifluoromethyl)benzaldehyde |
InChI |
InChI=1S/C9H7F3OS/c1-14-8-3-2-7(9(10,11)12)4-6(8)5-13/h2-5H,1H3 |
InChI Key |
KGRJSYSBYXBSJS-UHFFFAOYSA-N |
Canonical SMILES |
CSC1=C(C=C(C=C1)C(F)(F)F)C=O |
Origin of Product |
United States |
Comparison with Similar Compounds
Substituent Effects on Physical Properties
The table below compares key physical properties of 2-(Methylthio)-5-(trifluoromethyl)benzaldehyde with structurally related benzaldehydes:
Key Observations :
- Electron Effects : The -CF₃ group strongly withdraws electrons, stabilizing the aldehyde group and directing electrophilic substitution. Substituents like -Cl (electron-withdrawing) and -SMe (mildly donating) modulate reactivity differently .
- Solubility : Methoxy (-OCH₃) and hydroxyl (-OH) substituents enhance solubility in polar solvents due to hydrogen bonding, whereas methylthio and chloro groups reduce polarity .
Aldehyde Reactivity
The aldehyde group in these compounds participates in condensation, nucleophilic addition, and cross-coupling reactions. For example:
- Sonogashira Coupling: 2-Bromo-5-(trifluoromethyl)benzaldehyde derivatives undergo coupling with alkynes to form ethynylbenzaldehydes, useful in material science .
- Condensation Reactions : Methylthio-substituted benzaldehydes may form heterocycles (e.g., imidazothiadiazoles) when reacted with amines or thiadiazoles .
Substituent-Specific Reactivity
- Methylthio (-SMe) : Acts as a leaving group in nucleophilic aromatic substitution (NAS) or oxidation reactions. Its polarizable sulfur atom can stabilize transition states in catalysis .
- Trifluoromethyl (-CF₃) : Enhances metabolic stability in pharmaceuticals and lowers pKa of adjacent groups, facilitating deprotonation in base-catalyzed reactions .
Q & A
Q. Table 1: Synthetic Approaches
Optimization Tips : Adjust reaction time and catalyst loading based on TLC monitoring .
How should researchers characterize the purity and structural integrity of this compound?
Methodological Answer:
Q. Table 2: Characterization Parameters
| Technique | Diagnostic Feature | Expected Outcome | References |
|---|---|---|---|
| ¹³C NMR | CF₃ carbon | δ ~120 ppm (quartet) | |
| HPLC | Retention time | Single peak, symmetric | |
| HRMS | Molecular ion | Δ < 5 ppm from calculated |
What strategies mitigate side reactions during synthesis?
Advanced Methodological Answer:
- Side Reactions : Over-oxidation, aldehyde decomposition, or isomerization.
- Solutions :
Q. Table 3: Mitigation Strategies
| Side Reaction | Cause | Solution | References |
|---|---|---|---|
| Aldehyde oxidation | O₂ exposure | N₂ atmosphere, desiccants | |
| Trifluoromethyl loss | Acidic conditions | Neutral pH, mild reagents |
How do electronic effects of SMe and CF₃ groups influence reactivity?
Advanced Mechanistic Analysis:
- CF₃ : Strong electron-withdrawing effect increases aldehyde electrophilicity, accelerating nucleophilic additions (e.g., Grignard reactions) .
- SMe : Electron-donating via resonance, directing nucleophiles to para positions. Steric hindrance from ortho-SMe may slow bulkier nucleophiles .
- Solvent Effects : Polar aprotic solvents (DMF, THF) stabilize transition states, enhancing reaction rates .
Q. Experimental Validation :
- Compare reaction kinetics in DMF vs. toluene to isolate solvent effects .
- Use Hammett plots to quantify electronic contributions .
How to resolve contradictions in spectroscopic data?
Methodological Answer:
- Multi-Technique Validation : Cross-check NMR with IR (C=O presence) and HRMS (exact mass) .
- Computational Modeling : Compare experimental NMR shifts with DFT-calculated values (Δδ < 0.2 ppm acceptable) .
- Purification : Isolate isomers via preparative HPLC or fractional crystallization .
Example : A duplicate ¹H NMR peak may indicate oxidation; HRMS can confirm carboxylic acid byproducts (e.g., [M+H]⁺ = 250.03 for -COOH derivative) .
What are optimal storage conditions?
Q. Basic Guidelines :
- Inert Atmosphere : Store under argon at -20°C in amber vials .
- Desiccants : Include molecular sieves to prevent hydrolysis .
- Stability Check : Reassess purity via HPLC every 6 months .
Note : Prolonged storage >1 year may yield 5–10% oxidation products .
How to design derivatives for pharmaceutical applications?
Q. Advanced Strategies :
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